6-methyl-N-(5-methylpyridin-2-yl)pyridine-3-carboxamide

• IUPAC Name: 6-methyl-N-(5-methylpyridin-2-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C13H13N3O/c1-9-3-6-12(15-7-9)16-13(17)11-5-4-10(2)14-8-11/h3-8H,1-2H3,(H,15,16,17)
• InChI Key: CFQCJSSHVQQMPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)NC(=O)C2=CN=C(C=C2)C
• Molecular Formula: C13H13N3O
• Molecular Weight: 227.26 g/mol

Description

6-methyl-N-(5-methylpyridin-2-yl)pyridine-3-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as MMPC and is a pyridine-based compound that is used in the synthesis of various other compounds. The chemical formula for MMPC is C14H13N3O, and it has a molecular weight of 239.27 g/mol.

Mechanism of Action

The mechanism of action of MMPC is not fully understood, but it is believed to work by inhibiting certain enzymes and proteins in the body. MMPC has been shown to inhibit the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair. MMPC has also been shown to inhibit the activity of the protein kinase CK2, which is involved in various cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MMPC are still being studied, but it has been shown to have various effects on the body. MMPC has been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential as a drug candidate for the treatment of various diseases. MMPC has also been shown to have neuroprotective effects, which may be beneficial for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of MMPC for lab experiments is its ease of synthesis. MMPC can be synthesized in a laboratory setting using simple and efficient methods. However, one of the limitations of MMPC for lab experiments is its limited solubility in water, which may make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for the study of MMPC. One potential direction is the development of MMPC as a drug candidate for the treatment of various diseases. MMPC has shown promise as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and Parkinson's disease, among others. Another potential direction is the study of the mechanism of action of MMPC. Further research is needed to fully understand how MMPC works in the body and how it can be used to treat various diseases.

Synthesis Methods

The synthesis method of MMPC involves the reaction of 5-methylpyridine-2-carboxylic acid with thionyl chloride to form 5-methylpyridine-2-carbonyl chloride. This compound is then reacted with 6-aminonicotinamide to form 6-methyl-N-(5-methylpyridin-2-yl)pyridine-3-carboxamide. The synthesis method of MMPC is a simple and efficient process that can be carried out in a laboratory setting.

Scientific Research Applications

MMPC has been extensively studied in the field of scientific research due to its potential applications in various fields. One of the primary research applications of MMPC is in the field of medicinal chemistry. MMPC has been shown to have potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.